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Compound of Interest

Compound Name: Jangomolide

Cat. No.: B15592798

For Researchers, Scientists, and Drug Development Professionals

Jangomolide, a complex limonoid natural product, presents a significant synthetic challenge
that remains unmet by the scientific community. Despite its intriguing molecular architecture, a
total synthesis of this complex molecule has yet to be reported in peer-reviewed literature. This
whitepaper serves as a guide to the current state of knowledge surrounding Jangomolide,

highlighting the absence of a synthetic route and the consequent opportunities for future
research.

Chemical Identity and Structure

Jangomolide is a natural product isolated from the plant Flacourtia jangomas.[1] It is classified
as a steroid lactone, a class of sterol lipids characterized by a lactone moiety attached to the
steroid skeleton.[2] The compound has the chemical formula C26H280s and a molecular weight
of 468.5 g/mol .[3] Its systematic IUPAC name is 19-(furan-3-yl)-9,9,13,20-tetramethyl-
6,8,15,18-tetraoxahexacyclo[11.9.0.02,7.02,10,014,16 014 20]docos-3-ene-5,12,17-trione, and it is
registered under the CAS Number 93767-25-0.[2][3]

Table 1: Chemical Identifiers for Jangomolide

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b15592798?utm_src=pdf-interest
https://www.benchchem.com/product/b15592798?utm_src=pdf-body
https://www.benchchem.com/product/b15592798?utm_src=pdf-body
https://www.benchchem.com/product/b15592798?utm_src=pdf-body
https://www.biocrick.com/Jangomolide-BCN4483.html
https://foodb.ca/compounds/FDB017387
https://pubchem.ncbi.nlm.nih.gov/compound/14240958
https://foodb.ca/compounds/FDB017387
https://pubchem.ncbi.nlm.nih.gov/compound/14240958
https://www.benchchem.com/product/b15592798?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value Source(s)
CAS Number 93767-25-0 [11[2][3]
Molecular Formula C26H280s [2][3]

19-(furan-3-yl)-9,9,13,20-
tetramethyl-6,8,15,18-

IUPAC Name tetraoxahexacyclo[11.9.0.02,.0  [3]
210 014,16 014 20]docos-3-ene-

5,12,17-trione

CHEBI:175675,
Synonyms [3]
DTXSID601098353

Class Steroid lactone, Limonoid [1][2]

The Synthetic Void

A comprehensive search of the scientific literature reveals a conspicuous absence of any
reported total synthesis of Jangomolide or its stereoisomers. This indicates that the complex,
polycyclic structure of Jangomolide has, to date, precluded a successful synthetic route. The
lack of synthetic access to this molecule and its potential sterecisomers presents a significant
hurdle to further investigation of its biological activities and the development of structure-activity
relationships.

Future Outlook and Research Opportunities

The absence of a synthetic route to Jangomolide represents a compelling challenge and a
significant opportunity for the synthetic chemistry community. The development of a total
synthesis would not only be a landmark achievement in natural product synthesis but would
also open the door to a number of important research avenues:

» Confirmation of Stereochemistry: An enantioselective total synthesis would be instrumental
in unequivocally assigning the absolute stereochemistry of the natural product.

 Biological Evaluation: Access to synthetic Jangomolide and its stereocisomers would enable
a thorough investigation of their biological properties, which are currently underexplored.
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» Analogue Synthesis and Drug Discovery: A viable synthetic route would allow for the
preparation of analogues, facilitating the exploration of structure-activity relationships and the
potential development of new therapeutic agents.

Conclusion

Jangomolide stands as an unconquered peak in the landscape of natural product synthesis.
Its intricate architecture has thus far defied synthetic efforts, leaving its chemical and biological
properties largely unexplored. The information presented in this guide underscores the
significant gap in our knowledge of this fascinating molecule and serves as a call to action for
synthetic chemists to embark on the challenging and potentially rewarding journey of its total
synthesis. The successful conquest of Jangomolide will undoubtedly be a testament to the
power of modern synthetic chemistry and will pave the way for new discoveries in chemical
biology and drug development.

Note: Due to the lack of published synthetic routes for Jangomolide, this guide cannot provide
detailed experimental protocols, quantitative data tables related to synthesis, or diagrams of
signaling pathways or experimental workflows as originally requested. The focus of this
document is to accurately reflect the current state of scientific knowledge regarding this natural
product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Jangomolide | CAS:93767-25-0 | Triterpenoids | High Purity | Manufacturer BioCrick
[biocrick.com]

2. Showing Compound Jangomolide (FDB017387) - FooDB [foodb.ca]

3. Jangomolide | C26H2808 | CID 14240958 - PubChem [pubchem.ncbi.nim.nih.gov]

To cite this document: BenchChem. [The Enigmatic Jangomolide: A Frontier in Natural
Product Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b15592798?utm_src=pdf-body
https://www.benchchem.com/product/b15592798?utm_src=pdf-body
https://www.benchchem.com/product/b15592798?utm_src=pdf-body
https://www.benchchem.com/product/b15592798?utm_src=pdf-custom-synthesis
https://www.biocrick.com/Jangomolide-BCN4483.html
https://www.biocrick.com/Jangomolide-BCN4483.html
https://foodb.ca/compounds/FDB017387
https://pubchem.ncbi.nlm.nih.gov/compound/14240958
https://www.benchchem.com/product/b15592798#chemical-synthesis-of-jangomolide-and-its-stereoisomers
https://www.benchchem.com/product/b15592798#chemical-synthesis-of-jangomolide-and-its-stereoisomers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592798?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[https://www.benchchem.com/product/b15592798#chemical-synthesis-of-jangomolide-and-
its-stereoisomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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